Cas no 2138135-24-5 (3-Piperidinemethanamine, 5-(4-morpholinylmethyl)-)

• Product Name: 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)-
• CAS No: 2138135-24-5
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 5278022
• Update Time: 2025-06-11

3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)-

• Inchi： 1S/C11H23N3O/c12-6-10-5-11(8-13-7-10)9-14-1-3-15-4-2-14/h10-11,13H,1-9,12H2
• InChI Key： XLSGSZGOEUBWNK-UHFFFAOYSA-N
• SMILES： N1CC(CN2CCOCC2)CC(CN)C1

Additional information on 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)-

Introduction to 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- (CAS No. 2138135-24-5)

3-Piperidinemethanamine, 5-(4-morpholinylmethyl)-, identified by its Chemical Abstracts Service (CAS) number 2138135-24-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural motif of piperidine, characterized by a six-membered ring containing one nitrogen atom, provides a unique framework that enhances the pharmacological properties of derivatives.

The molecular structure of 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- incorporates a morpholine substituent at the 4-position of the piperidine ring, linked via a methylene group. This specific arrangement imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for developing novel therapeutic agents. The presence of both piperidine and morpholine moieties suggests potential interactions with multiple biological targets, which is a key consideration in modern drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their favorable pharmacokinetic profiles and high binding affinity to various biological receptors. The compound 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- has garnered attention as a lead structure in several preclinical studies aimed at identifying new treatments for neurological and cardiovascular disorders. Its unique chemical properties make it an attractive candidate for further investigation.

One of the most compelling aspects of 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- is its potential as an intermediate in the synthesis of more complex pharmacophores. The flexibility of the piperidine ring allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. This adaptability has been leveraged in several research initiatives to develop molecules with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of piperidine derivatives, including 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)-, to identify promising candidates for drug development. Machine learning algorithms have been particularly effective in predicting binding affinities and pharmacokinetic properties, accelerating the discovery process. These computational tools have complemented traditional experimental approaches, providing researchers with powerful means to explore the therapeutic potential of this compound.

The synthesis of 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been instrumental in constructing the desired molecular framework.

From a biological perspective, 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- has shown promise in preclinical models as a modulator of neurotransmitter systems. Its ability to interact with receptors such as serotonin and dopamine suggests potential applications in treating conditions like depression and cognitive disorders. Additionally, its structural features may contribute to its efficacy as an antagonist or agonist at various target sites.

The development of novel therapeutics often relies on understanding the intricate relationship between molecular structure and biological activity. 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- exemplifies this principle by serving as a versatile scaffold that can be modified to achieve specific pharmacological outcomes. Researchers are actively exploring derivatives of this compound to enhance its potency and selectivity while minimizing off-target effects.

In conclusion, 3-Piperidinemethanamine, 5-(4-morpholinylmethyl)- (CAS No. 2138135-24-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.